Cas no 1611-07-0 (3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile)

• Product name: 3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile
• CAS No: 1611-07-0
• MF: C₁₆H₂₃NO
• MW: 245.35992
• MDL: MFCD00156139
• CID: 83830
• PubChem ID: 615568

3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-Di-tert-butyl-4-hydroxyphenyl)acetonitrile
• 3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile
• 3,5-Bis(tert-butyl)-4-hydroxyphenylacetonitrile
• 2-(3,5-ditert-butyl-4-hydroxyphenyl)acetonitrile
• 2-[3,5-Di(tert-butyl)-4-hydroxyphenyl]acetonitrile
• DTXSID70346841
• PS-7530
• SCHEMBL3798584
• 2-(3,5-DI(TERT-BUTYL)-4-HYDROXYPHENYL)ACETONITRILE
• AKOS022181905
• ?3,5-DI-TERT-BUTYL-4-HYDROXYPHENYLACETONITRILE
• CS-0313276
• (3,5-Di-tert-butyl-4-hydroxyphenyl)acetonitrile
• 4-hydroxy-3,5-di-t-butylphenyl-acetonitrile
• 4-hydroxy-3,5-di-t-butylphenylacetonitrile
• (3,5-Ditert-butyl-4-hydroxyphenyl)acetonitrile #
• FT-0610862
• W-205871
• Benzeneacetonitrile,3,5-bis(1,1-dimethylethyl)-4-hydroxy-
• 2,6-Bis(1,1-dimethylethyl)-4-cyanomethylphenol
• Benzeneacetonitrile, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-
• MFCD00156139
• BAA61107
• 1611-07-0

• MDL： MFCD00156139
• Inchi： InChI=1S/C16H23NO/c1-15(2,3)12-9-11(7-8-17)10-13(14(12)18)16(4,5)6/h9-10,18H,7H2,1-6H3
• InChI Key： BEQZSRGZHCDMMH-UHFFFAOYSA-N
• SMILES： CC(C)(C)C1=C(C(=CC(=C1)CC#N)C(C)(C)C)O

Computed Properties

• Exact Mass: 245.17800
• Monoisotopic Mass: 245.177964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4.6
• Tautomer Count: 2
• Topological Polar Surface Area: 44

Experimental Properties

• Color/Form: Not determined.
• Density: 0.991
• Melting Point: 104 °C
• Boiling Point: 323 °C at 760 mmHg
• Flash Point: 149.2 °C
• Refractive Index: 1.513
• PSA: 44.02000
• LogP: 4.05328
• Solubility: Not determined

3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：3276
• Hazard Category Code： 20/21/22
• Safety Instruction： S22; S36/37/39; S45
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R20/21/22
• Packing Group：III
• Hazard Level：6.1
• PackingGroup：III
• Safety Term：6.1
• HazardClass：6.1

3,5-Di-tert-butyl-4-hydroxyphenylacetonitrile Customs Data

• HS CODE：2926909090
• Customs Data：

  China Customs Code:

  2926909090

  Overview:

  2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides